Cas no 1289386-31-7 ((2-CHLORO-PYRIMIDIN-4-YLMETHYL)-CYCLOPROPYL-AMINE)

• Product Name: (2-CHLORO-PYRIMIDIN-4-YLMETHYL)-CYCLOPROPYL-AMINE
• CAS No: 1289386-31-7
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• MDL: MFCD18837165
• CID: 822148
• PubChem ID: 53385542
• Update Time: 2025-04-19

(2-CHLORO-PYRIMIDIN-4-YLMETHYL)-CYCLOPROPYL-AMINE Chemical and Physical Properties

Names and Identifiers

• (2-CHLORO-PYRIMIDIN-4-YLMETHYL)-CYCLOPROPYL-AMINE
• 2-chloro-N-cyclopropyl-4-Pyrimidinemethanamine
• N-[(2-chloropyrimidin-4-yl)methyl]cyclopropanamine
• (2-Chloropyrimidin-4-ylmethyl)cyclopropylamine
• (2-Chloro-pyrimidin-4-ylmethyl)-cyclopropylamine
• AB1009961
• AK-51860
• AM91567
• KB-01113
• AKOS015940278
• XEJWSLRUNWUNGQ-UHFFFAOYSA-N
• DB-353302
• SB56114
• SCHEMBL17601073
• N-((2-Chloropyrimidin-4-yl)methyl)cyclopropanamine
• 1289386-31-7
• (2-Chloro-pyrimidin-4-ylmethyl)cyclopropylamine
• DTXSID60693775

• MDL： MFCD18837165
• Inchi： 1S/C8H10ClN3/c9-8-10-4-3-7(12-8)5-11-6-1-2-6/h3-4,6,11H,1-2,5H2
• InChI Key： XEJWSLRUNWUNGQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(CNC2CC2)=N1

Computed Properties

• Exact Mass: 183.0563250g/mol
• Monoisotopic Mass: 183.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines